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3-Nitro-2-butanol isomers mixture

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Nitro-2-butanol

CAS No.: 6270-16-2

Cat. No.: S1532745

Chemical Identity and Properties

The table below summarizes the core chemical and physical data for 3-Nitre-2-butanol (mixture of isomers)

[1][2] [3].

Property Value | Description
CAS Number 6270-16-2 [4] [2] [3]
Molecular CaHoNOs [4] [2] [3]
Formula

Molecular Weight  119.12 g/mol [4] [2] [3]

IUPAC Name 3-nitrobutan-2-ol [2]

Form Liquid [1] [3]

Purity 98% (commonly available) [1] [3]
Boiling Point 55 °C at 0.5 mmHg [1] [3]
Density 1.1 g/mL at 25 °C [1] [3]

Refractive Index n20/D 1.441 [1] [3]
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Property

Flash Point

pKa (Predicted)

Functional
Groups

Major Hazards

Value /| Description

91 °C (196 °F) - closed cup [1] [5]

7.36 +0.19 [3] [5]

Hydroxyl, Nitro, Amine [1]

Causes skin irritation, causes serious eye irritation, may cause respiratory
irritation [1] [5]

Research Applications and Safety

The available information on the compound's use in scientific research is general, and specific

methodological details are not provided in the search results.

¢ Research Contexts: 3-Nitro-2-butanol is described as a reagent for synthesizing organic
compounds, a catalyst in polymer production, and a starting material for fluorescent dyes [4]. One
specific application cited is its use in studying the oxidation mechanism of methylethylketoxime and
acetoxime in the liver microsomes of rats, mice, and humans [1].

¢ Enzymatic Oxidation: The compound undergoes oxidation catalyzed by the enzyme nitroalkane

oxidase isolated from Fusarium oxysporum extracts [1]. The following diagram outlines this basic
experimental workflow, though specific conditions are not detailed in the search results.
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Experimental workflow for enzymatic oxidation of 3-Nitro-2-butanol [1].

o Safety and Handling: Personal protective equipment (PPE) including eyeshields, gloves, and
suitable respirator filters is required [1]. It is a combustible liquid and should be stored accordingly [1].

3-Nitro-2-butanol Hazards

(H315: Causes skin irritation

\ /

Required PPE:
Eyeshields, Gloves,

H319: Causes serious eye irritation) (HSSS: May cause respiratory irritation)

ABEK Respirator Filter
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Key hazard statements and required personal protective equipment (PPE) [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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